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Compound of Interest

Compound Name: 2-Aminobutanenitrile

Cat. No.: B1582908 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Aminobutanenitrile (CAS: 40651-89-6). The

following procedural guidance outlines operational plans for safe handling and disposal to

minimize risk and ensure a secure laboratory environment. As with many nitrile compounds, 2-
aminobutanenitrile may exhibit toxicity and should be handled with care.[1]

Chemical and Physical Properties
A summary of the available quantitative data for 2-aminobutanenitrile and its hydrochloride

salt is presented below for easy reference. Note that a complete Safety Data Sheet (SDS) for

the free base was not located, and some data pertains to the hydrochloride salt (CAS: 93554-

80-4).
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Property Value Source

Molecular Formula C₄H₈N₂ [1][2][3][4][5][6]

Molecular Weight 84.12 g/mol [1][2][4][5]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Boiling Point 160.5 °C at 760 mmHg [3][7][8]

Density 0.9 ± 0.1 g/cm³ [3][7][8]

Flash Point 50.9 °C [7]

Storage Temperature
2-8°C, inert atmosphere, dark

place
[4][5]

Personal Protective Equipment (PPE)
Due to the hazardous nature of 2-aminobutanenitrile and its hydrochloride salt, which is

harmful if swallowed, inhaled, or in contact with skin, and causes skin and eye irritation, a

comprehensive PPE plan is mandatory.[9][10]
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield compliant with EN

166 (EU) or NIOSH (US)

standards.

Protects against chemical

splashes and potential vapors.

[10]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected for integrity

before each use.

Prevents skin contact and

absorption, which can be

harmful.[9]

Skin and Body

A lab coat, long-sleeved

clothing, and additional

chemical-resistant apparel as

needed to prevent skin

exposure.

Minimizes the risk of accidental

skin contact.

Respiratory

Use only in a well-ventilated

area, preferably within a

chemical fume hood. If

ventilation is inadequate or

dust/aerosols are generated,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator.

Prevents inhalation, which is a

primary route of exposure and

can cause respiratory irritation.

[9][10]

Operational Plan: Step-by-Step Handling Protocol
Follow these procedural steps to ensure the safe handling of 2-aminobutanenitrile from

receipt to disposal.

1. Preparation and Risk Assessment:

Before handling, ensure you have read and understood the available safety information.

Verify that the chemical fume hood is functioning correctly.

Ensure that an eyewash station and safety shower are readily accessible.
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Prepare all necessary equipment and reagents before introducing the chemical to the work

area.

2. Handling the Chemical:

Conduct all work in a well-ventilated chemical fume hood.

Wear the appropriate PPE as specified in the table above.

Avoid direct contact with the skin and eyes.[10]

Avoid the formation of dust, mists, or aerosols.[10]

Keep the container tightly closed when not in use and store it in a designated, cool, dark

place under an inert atmosphere.[4][5]

3. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[10]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.[10]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration or oxygen and seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[10]

Spill: Evacuate personnel to a safe area.[10] Wearing appropriate PPE, absorb the spill with

inert material (e.g., sand, vermiculite) and collect it into a suitable, closed container for

disposal.[10] Do not let the product enter drains.[10]

Disposal Plan
The disposal of 2-aminobutanenitrile and its contaminated materials must be handled as

hazardous chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://www.bldpharm.com/products/40651-89-6.html
https://www.pharmaffiliates.com/en/40651-89-6-2-aminobutanenitrile-pa270018594.html
https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA003ABT.pdf
https://www.benchchem.com/product/b1582908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Waste Collection:

Collect all waste, including unused product and contaminated materials (e.g., pipette tips,

gloves, absorbent material), in a designated, leak-proof, and clearly labeled hazardous

waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Keep the waste container closed except when adding waste.

2. Labeling and Storage:

Label the waste container with a "Hazardous Waste" tag, clearly identifying the contents ("2-
Aminobutanenitrile Waste") and the associated hazards.

Store the waste container in a designated secondary containment area away from

incompatible materials, heat, and ignition sources.

3. Final Disposal:

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed professional waste disposal company.[10]

Do not attempt to dispose of this chemical down the sink or in the regular trash.[11]

For empty containers, the first rinse must be collected and disposed of as hazardous waste.

[11] Subsequent rinses can be managed according to institutional protocols. Obliterate the

label on the empty, clean container before discarding it.[11]

Handling and Disposal Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
aminobutanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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